Cas no 872205-70-4 (2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide)
2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
- 2-(3-((4-ethoxyphenyl)sulfonyl)-6-methoxy-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide
- 2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide
- 872205-70-4
- F1607-0775
- AKOS001821848
- 2-[3-(4-ethoxyphenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-phenylacetamide
-
- Inchi: 1S/C26H24N2O6S/c1-3-34-19-9-12-21(13-10-19)35(31,32)24-16-28(17-25(29)27-18-7-5-4-6-8-18)23-14-11-20(33-2)15-22(23)26(24)30/h4-16H,3,17H2,1-2H3,(H,27,29)
- InChI Key: ZFWSZYWURORGRM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OCC)(C1C(C2C=C(C=CC=2N(CC(NC2C=CC=CC=2)=O)C=1)OC)=O)(=O)=O
Computed Properties
- Exact Mass: 492.13550766g/mol
- Monoisotopic Mass: 492.13550766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 884
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 110Ų
2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1607-0775-2μmol |
2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
872205-70-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1607-0775-5μmol |
2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
872205-70-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1607-0775-10μmol |
2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
872205-70-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1607-0775-20μmol |
2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
872205-70-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1607-0775-1mg |
2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
872205-70-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1607-0775-2mg |
2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
872205-70-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1607-0775-3mg |
2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
872205-70-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1607-0775-4mg |
2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
872205-70-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1607-0775-5mg |
2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
872205-70-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1607-0775-10mg |
2-[3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide |
872205-70-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
Professional Introduction to Compound with CAS No. 872205-70-4 and Product Name: 2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
The compound with the CAS number 872205-70-4 and the product name 2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a 4-ethoxybenzenesulfonyl moiety and a N-phenylacetamide substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.
In recent years, there has been a growing interest in quinoline derivatives as they exhibit a wide range of biological activities. The specific arrangement of substituents in the 2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide molecule contributes to its unique pharmacological profile. The 6-methoxy group and the 4-oxy group at the quinoline core enhance its interactions with biological targets, making it a promising candidate for further investigation.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The 4-ethoxybenzenesulfonyl group serves as a versatile handle for further functionalization, allowing chemists to explore various modifications that could enhance its biological activity. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are crucial.
Recent studies have highlighted the importance of quinoline derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have shown promise in the treatment of infectious diseases and cancer. The 2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide molecule, with its unique substitution pattern, is being explored as a potential lead compound for developing novel therapeutic agents.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access this complex structure efficiently. The integration of palladium-catalyzed cross-coupling reactions and other modern methodologies has been instrumental in constructing the desired framework.
Beyond its synthetic significance, this compound also offers insights into structure-biology relationships. By studying its interactions with biological targets, researchers can gain valuable information about how different substituents influence binding affinity and efficacy. This knowledge is crucial for designing next-generation drugs with improved pharmacological properties.
The development of computational tools has further accelerated the discovery process for compounds like 2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-y-N phenylacetamide. Molecular modeling studies have been employed to predict how various modifications might affect its biological activity. These predictions are then validated through experimental studies, creating a synergistic approach to drug discovery.
In conclusion, the compound with CAS number 872205 70 4 and the product name 2 3 (4 ethoxybenzenesulfonyl) 6 methoxy 4 oxo 1 4 dihydroquinolin 1 yl N phenylacetamide represents a significant contribution to pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.
872205-70-4 (2-3-(4-ethoxybenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)